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Motesanib & PIGF Biomarker Data Comparison

The table below summarizes the key findings from the phase 2 and phase 3 (MONET1) clinical trials that

evaluated the predictive value of PIGF for motesanib.

Trial Patient Treatment PIGF Change & Association Study Outcome &
Phase Population Regimen with Overall Survival (OS) Conclusion

| Phase 2 [1] | Advanced non-squamous NSCLC [1] | Metesanib (125 mg QD) + carboplatin/paclitaxel [1] |

- Mean 2.8-fold increase from baseline at week 4. [1]

o 22.2-fold change: OS 22.9 mo.

e <2.2-fold change: OS 7.9 mo.

¢ Hazard Ratio (HR): 0.30 (95% CI: 0.12-0.74; P=0.009). [1] | Positive association. Early data
suggested a strong link between early PIGF increase and longer OS. [1] | | Phase 3 (MONET1) [1] |
Advanced non-squamous NSCLC [1] | Motesanib (125 mg QD) + carboplatin/paclitaxel vs. Placebo
+ chemotherapy [1] | - No association between PIGF fold-change (continuous) and OS: HR: 0.98
(95% CI: 0.79-1.22; P=0.868). [1]

e 22.0-fold change: OS 14.8 mo.

e <2.0-fold change: OS 13.8 mo.

e HR: 0.88 (95% CI: 0.67-1.15; P=0.340). [1] | No validated association. The prespecified analysis
failed to confirm PIGF as a predictive biomarker. The trial did not meet its primary OS endpoint. [1] |
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Experimental Protocols from Cited Studies

Here are the methodologies used in the key studies to measure PIGF and evaluate its predictive value.

¢ Clinical Trial Designs: The data come from a randomized phase 2 study and the subsequent
randomized, double-blind, placebo-controlled phase 3 study (MONET1). Both investigated
motesanib combined with carboplatin/paclitaxel as first-line therapy in patients with advanced non-
squamous non-small cell lung cancer (NSCLC) [1].

e Sample Collection and Timing: Blood samples were collected from patients at baseline (before

starting treatment) and then again at study week 4 (after 3 weeks of motesanib treatment). This

timing was chosen to capture the early pharmacodynamic response to VEGF pathway inhibition [1].
¢ PIGF Measurement: PIGF was measured in serum samples. The phase 3 MONET1 study used a

validated immunoassay developed specifically as a companion diagnostic test to ensure robustness

and reproducibility for the prespecified analysis [1].

o Data Analysis: The association between the fold-change in PIGF from baseline to week 4 and
Overall Survival (OS) was evaluated using Cox proportional hazards models. Patients were
grouped based on different fold-change thresholds (=2.2 in phase 2; >2.0 and as a continuous
variable in phase 3) to determine any correlation with survival benefit [1].

Mechanism of Action and Biomarker Rationale

The following diagram illustrates the proposed mechanism of metesanib and the rationale for investigating

PIGF as a biomarker.
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As the diagram shows:

¢ Motesanib's Target: Motesanib is a small-molecule inhibitor that targets VEGF receptors (VEGFR-
1, -2, and -3), blocking their activity and inhibiting tumor angiogenesis [1] [2].

¢ PIGF as a Feedback Biomarker: When the VEGF pathway is blocked, the tumor microenvironment
can upregulate other pro-angiogenic factors. PIGF (a VEGFR-1 ligand) is one such factor that
increases as a compensatory feedback mechanism. This rise in PIGF was hypothesized to be a
pharmacodynamic biomarker, indicating that the drug was effectively hitting its intended target [1].

Conclusion and Research Context

The journey of PIGF as a biomarker for motesanib highlights a common and critical challenge in oncology

drug development: the difficulty of translating promising early biomarker signals into validated
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predictive tools [1]. Despite strong phase 2 data, the hypothesis did not hold up in a rigorous, larger phase 3

trial setting.

It is also important to note that other anti-VEGF therapies, such as bevacizumab and aflibercept, have been
associated with dynamic changes in factors like VEGF-A and PIGF [3]. However, no validated predictive
biomarker for any angiogenesis inhibitor has been established for routine clinical use, underscoring the

complexity of tumor angiogenesis and resistance mechanisms [1] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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